Cas no 1805550-40-6 (Ethyl 3-(difluoromethyl)-2-methoxy-5-(trifluoromethyl)pyridine-4-carboxylate)

• Product Name: Ethyl 3-(difluoromethyl)-2-methoxy-5-(trifluoromethyl)pyridine-4-carboxylate
• CAS No: 1805550-40-6
• MF: C₁₁H₁₀F₅NO₃
• MW: 299.194020748138
• CID: 4898391
• Update Time: 2025-07-21

Ethyl 3-(difluoromethyl)-2-methoxy-5-(trifluoromethyl)pyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(difluoromethyl)-2-methoxy-5-(trifluoromethyl)pyridine-4-carboxylate

• Inchi： 1S/C11H10F5NO3/c1-3-20-10(18)6-5(11(14,15)16)4-17-9(19-2)7(6)8(12)13/h4,8H,3H2,1-2H3
• InChI Key： ZLCQNDPFWWMHTL-UHFFFAOYSA-N
• SMILES： FC(C1C(=NC=C(C(F)(F)F)C=1C(=O)OCC)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 337
• XLogP3: 2.9
• Topological Polar Surface Area: 48.4

Additional information on Ethyl 3-(difluoromethyl)-2-methoxy-5-(trifluoromethyl)pyridine-4-carboxylate

Comprehensive Overview of Ethyl 3-(difluoromethyl)-2-methoxy-5-(trifluoromethyl)pyridine-4-carboxylate (CAS No. 1805550-40-6)

The compound Ethyl 3-(difluoromethyl)-2-methoxy-5-(trifluoromethyl)pyridine-4-carboxylate (CAS No. 1805550-40-6) is a highly specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. Its unique molecular structure, featuring difluoromethyl and trifluoromethyl groups, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals are increasingly interested in this compound due to its potential role in developing novel crop protection agents and drug candidates.

In recent years, the demand for fluorinated pyridine derivatives has surged, driven by their enhanced stability and bioavailability. The presence of fluorine atoms in Ethyl 3-(difluoromethyl)-2-methoxy-5-(trifluoromethyl)pyridine-4-carboxylate contributes to its lipophilicity, which is crucial for improving membrane permeability in drug design. This property aligns with current trends in precision agriculture and targeted therapeutics, where efficiency and specificity are paramount.

The synthesis of CAS No. 1805550-40-6 involves multi-step organic reactions, including esterification and halogenation, to achieve the desired functional groups. Its methoxy and carboxylate moieties further enhance its reactivity, making it a versatile building block for heterocyclic chemistry. Laboratories focusing on high-throughput screening often utilize this compound to explore new enzyme inhibitors or receptor modulators.

From an environmental perspective, the compound's fluorine-rich structure has sparked discussions about its ecological impact. While fluorinated compounds are known for their persistence, advancements in green chemistry aim to mitigate potential risks. Researchers are investigating biodegradable alternatives and catalytic methods to reduce waste during synthesis, addressing concerns raised by regulatory bodies and sustainability advocates.

In the pharmaceutical sector, Ethyl 3-(difluoromethyl)-2-methoxy-5-(trifluoromethyl)pyridine-4-carboxylate is explored for its potential in central nervous system (CNS) drug development. Its ability to cross the blood-brain barrier makes it a candidate for treating neurological disorders, a hot topic in biomedical research. Similarly, agrochemical companies are evaluating its efficacy as a pesticide intermediate, particularly in combating resistant pest strains.

The compound's CAS registry number (1805550-40-6) ensures traceability in global chemical databases, facilitating compliance with REACH and other regulatory frameworks. Analytical techniques like NMR spectroscopy and mass spectrometry are routinely employed to verify its purity and structure, ensuring consistent quality for end-users. These practices align with the growing emphasis on quality control in chemical manufacturing.

Market analysts predict steady growth for fluorinated pyridines, citing their expanding role in life sciences and material innovation. As patent landscapes evolve, CAS No. 1805550-40-6 may emerge as a key player in proprietary formulations. Collaborative efforts between academia and industry are expected to unlock further applications, particularly in catalysis and nanotechnology.

For researchers seeking detailed protocols, the compound's solubility profiles in organic solvents like DMSO and acetonitrile are well-documented. Such data is critical for assay development and formulation optimization. Additionally, its thermal stability under various pH conditions makes it suitable for high-temperature reactions, broadening its utility in industrial processes.

In summary, Ethyl 3-(difluoromethyl)-2-methoxy-5-(trifluoromethyl)pyridine-4-carboxylate represents a convergence of chemical innovation and practical application. Its multifaceted properties cater to diverse scientific inquiries, from medicinal chemistry to sustainable agriculture. As global challenges like food security and disease management intensify, such advanced intermediates will remain pivotal in driving technological solutions.